Cas no 785015-46-5 (3-Cyclohexene-1-carboxylicacid, 2-amino-, (1R,2R)-)

3-Cyclohexene-1-carboxylicacid, 2-amino-, (1R,2R)- structure
785015-46-5 structure
Product Name:3-Cyclohexene-1-carboxylicacid, 2-amino-, (1R,2R)-
CAS No:785015-46-5
MF:C7H11NO2
MW:141.167742013931
CID:554366
PubChem ID:5702655
Update Time:2025-04-19

3-Cyclohexene-1-carboxylicacid, 2-amino-, (1R,2R)- Chemical and Physical Properties

Names and Identifiers

    • 3-Cyclohexene-1-carboxylicacid, 2-amino-, (1R-trans)- (9CI)
    • 3-Cyclohexene-1-carboxylicacid, 2-amino-, (1R,2R)-
    • 785015-46-5
    • DTXSID10420659
    • (1R,2R)-2-aminocyclohex-3-ene-1-carboxylic acid
    • 3-Cyclohexene-1-carboxylicacid,2-amino-,(1R-trans)-(9CI)
    • Inchi: 1S/C7H11NO2/c8-6-4-2-1-3-5(6)7(9)10/h2,4-6H,1,3,8H2,(H,9,10)/t5-,6-/m1/s1
    • InChI Key: CIXNUOPCFXQTTK-PHDIDXHHSA-N
    • SMILES: OC([C@@H]1CCC=C[C@H]1N)=O

Computed Properties

  • Exact Mass: 141.078978594g/mol
  • Monoisotopic Mass: 141.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.8
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • PSA: 63.32000
  • LogP: 1.06480
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